Cas no 1083181-36-5 (Methyl 4-Bromo-2-cyanomethylbenzoate)

• Product Name: Methyl 4-Bromo-2-cyanomethylbenzoate
• CAS No: 1083181-36-5
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• MDL: MFCD11559034
• CID: 1098323
• PubChem ID: 53487875
• Update Time: 2025-10-29

Methyl 4-Bromo-2-cyanomethylbenzoate Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-cyanomethylbenzoic acid methyl ester
• methyl 4-bromo-2-(cyanomethyl)benzoate
• SCHEMBL24456980
• DB-319993
• SY123791
• AKOS024261741
• CS-0112715
• MFCD11559034
• EN300-3254018
• DTXSID10705352
• AS-63684
• methyl4-bromo-2-(cyanomethyl)benzoate
• methyl 4-bromo-2-cyanomethylbenzoate
• 1083181-36-5
• Methyl 4-Bromo-2-cyanomethylbenzoate

• MDL： MFCD11559034
• Inchi： 1S/C10H8BrNO2/c1-14-10(13)9-3-2-8(11)6-7(9)4-5-12/h2-3,6H,4H2,1H3
• InChI Key： OXXCXDQCAGYFQM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OC)=C(CC#N)C=1

Computed Properties

• Exact Mass: 252.97384g/mol
• Monoisotopic Mass: 252.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.497±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.53 g/l) (25 º C),

Additional information on Methyl 4-Bromo-2-cyanomethylbenzoate

Methyl 4-Bromo-2-cyanomethylbenzoate (CAS No. 1083181-36-5): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-Bromo-2-cyanomethylbenzoate (CAS No. 1083181-36-5) is a significant compound in the realm of pharmaceutical chemistry, serving as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, comprising a benzoate core substituted with both a bromine atom and a cyano group, make it a valuable building block for medicinal chemists. This introduction delves into the compound's chemical properties, synthetic applications, and its relevance in contemporary drug discovery efforts.

The molecular structure of Methyl 4-Bromo-2-cyanomethylbenzoate is characterized by a phenyl ring linked to a carboxylate group through an ester bond. The presence of a bromine atom at the 4-position and a cyano group at the 2-position introduces regions of high reactivity, making the compound amenable to various functionalization strategies. These features are particularly advantageous in constructing complex molecular architectures, which are often required for achieving high affinity and selectivity in drug design.

In recent years, the demand for efficient and scalable synthetic routes has driven significant interest in intermediates like Methyl 4-Bromo-2-cyanomethylbenzoate. The compound's ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has made it a preferred choice for constructing biaryl systems. These systems are prevalent in many pharmacophores due to their ability to engage in π-stacking interactions and hydrophobic effects, which are critical for binding to biological targets.

Moreover, the cyano group in Methyl 4-Bromo-2-cyanomethylbenzoate can be further functionalized into other pharmacologically relevant groups, such as carboxylic acids or amides, through reduction or hydrolysis reactions. This versatility allows medicinal chemists to explore diverse chemical space efficiently. For instance, recent studies have demonstrated its utility in the synthesis of kinase inhibitors, where the benzoate moiety serves as a scaffold for optimizing binding interactions with target enzymes.

The bromine atom at the 4-position provides an additional handle for further modifications. It can be readily displaced by nucleophiles under mild conditions, enabling the introduction of various substituents that can fine-tune the pharmacological properties of the final product. This feature has been exploited in the development of novel antiviral agents, where halogenated aromatic compounds have shown promising activity against viral proteases and polymerases.

Recent advancements in synthetic methodologies have further enhanced the utility of Methyl 4-Bromo-2-cyanomethylbenzoate. For example, transition-metal-catalyzed reactions have enabled more efficient and selective transformations, reducing the need for harsh conditions and minimizing byproduct formation. These improvements have not only streamlined synthetic processes but also improved yields and purity levels, making the compound more attractive for industrial applications.

The compound's relevance extends beyond its role as a synthetic intermediate. It has also been explored as a precursor in the development of materials with specialized properties. For instance, its ability to form stable coordination complexes with metal ions has been leveraged in designing metal-organic frameworks (MOFs) with applications in gas storage and separation technologies. These materials exhibit high surface areas and tunable pore sizes, making them promising candidates for next-generation energy storage solutions.

In conclusion, Methyl 4-Bromo-2-cyanomethylbenzoate (CAS No. 1083181-36-5) is a multifaceted compound with broad applications in pharmaceutical synthesis and materials science. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new synthetic strategies and applications, this compound is poised to remain at the forefront of chemical innovation.